Cas no 27249-63-4 (Benzenecarbodithioic acid, propyl ester)

• Product Name: Benzenecarbodithioic acid, propyl ester
• CAS No: 27249-63-4
• MF: C₁₀H₁₂S₂
• MW: 196.332280158997
• CID: 1429927
• PubChem ID: 578124
• Update Time: 2025-04-20

Benzenecarbodithioic acid, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbodithioic acid, propyl ester
• propyl benzenecarbodithioate
• DTXSID70342045
• Benzoic acid, dithio-, propyl ester
• Propyl dithiobenzoate
• SCHEMBL7584115
• propyl dithio benzoate
• 27249-63-4

• Inchi： 1S/C10H12S2/c1-2-8-12-10(11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： IRIVASWWWGVFNW-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=S)CCC

Computed Properties

• Exact Mass: 196.03816
• Monoisotopic Mass: 196.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 0